Cas no 849015-95-8 (2-(3-Formylphenoxy)acetamide)
2-(3-Formylphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Formylphenoxy)acetamide
- 2-(3-formylphenoxy)acetamide(SALTDATA: FREE)
- 2-(3-Formylphenoxy)acetamide (ACI)
- 3-(Aminocarbonylmethoxy)benzaldehyde
- MFCD04374050
- 2-(3-Formylphenoxy)acetamide, AldrichCPR
- G85081
- STK498757
- CS-0314519
- 849015-95-8
- DB-312578
- SB85433
- DTXSID20454607
- BS-36100
- AKOS000168617
- SCHEMBL2285133
- FRBBODVJAIQVJL-UHFFFAOYSA-N
-
- MDL: MFCD04374050
- Inchi: 1S/C9H9NO3/c10-9(12)6-13-8-3-1-2-7(4-8)5-11/h1-5H,6H2,(H2,10,12)
- InChI Key: FRBBODVJAIQVJL-UHFFFAOYSA-N
- SMILES: O=CC1C=C(OCC(N)=O)C=CC=1
Computed Properties
- Exact Mass: 179.05800
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.39000
- LogP: 1.06350
2-(3-Formylphenoxy)acetamide Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(3-Formylphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F254690-2.5g |
2-(3-Formylphenoxy)acetamide |
849015-95-8 | 2.5g |
$ 270.00 | 2022-06-05 | ||
| TRC | F254690-5g |
2-(3-Formylphenoxy)acetamide |
849015-95-8 | 5g |
$ 510.00 | 2022-06-05 | ||
| TRC | F254690-10g |
2-(3-Formylphenoxy)acetamide |
849015-95-8 | 10g |
$ 820.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR01186-1G |
2-(3-Formylphenoxy)acetamide |
849015-95-8 | 1g |
¥1393.87 | 2023-11-10 | ||
| Apollo Scientific | OR928412-1g |
2-(3-Formylphenoxy)acetamide |
849015-95-8 | 95% | 1g |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR928412-5g |
2-(3-Formylphenoxy)acetamide |
849015-95-8 | 95% | 5g |
£250.00 | 2025-02-20 | |
| abcr | AB218269-1 g |
2-(3-Formylphenoxy)acetamide; 95% |
849015-95-8 | 1g |
€128.10 | 2023-01-27 | ||
| abcr | AB218269-5 g |
2-(3-Formylphenoxy)acetamide; 95% |
849015-95-8 | 5g |
€301.80 | 2023-01-27 | ||
| abcr | AB218269-10 g |
2-(3-Formylphenoxy)acetamide; 95% |
849015-95-8 | 10g |
€460.10 | 2023-01-27 | ||
| abcr | AB218269-25 g |
2-(3-Formylphenoxy)acetamide; 95% |
849015-95-8 | 25g |
€1,038.00 | 2023-01-27 |
2-(3-Formylphenoxy)acetamide Production Method
Production Method 1
1.2 Solvents: Acetonitrile ; 21 - 24 h, reflux
2-(3-Formylphenoxy)acetamide Raw materials
2-(3-Formylphenoxy)acetamide Preparation Products
2-(3-Formylphenoxy)acetamide Suppliers
2-(3-Formylphenoxy)acetamide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-(3-Formylphenoxy)acetamide
Recent Advances in the Study of 2-(3-Formylphenoxy)acetamide (CAS: 849015-95-8)
2-(3-Formylphenoxy)acetamide (CAS: 849015-95-8) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
One of the most notable advancements in the study of 2-(3-Formylphenoxy)acetamide is its incorporation into the design of targeted drug delivery systems. Researchers have demonstrated that this compound can be functionalized to enhance its binding affinity to specific cellular receptors, thereby improving the efficacy of drug candidates. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful conjugation of 2-(3-Formylphenoxy)acetamide with a tumor-targeting peptide, resulting in a significant reduction in tumor growth in preclinical models.
In addition to its role in drug delivery, 2-(3-Formylphenoxy)acetamide has also been investigated for its direct biological effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory activity against certain inflammatory cytokines, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, providing valuable insights into its therapeutic potential.
Another area of interest is the use of 2-(3-Formylphenoxy)acetamide in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological activities. Recent work published in the European Journal of Medicinal Chemistry described the efficient synthesis of a series of pyrazole derivatives using 2-(3-Formylphenoxy)acetamide as a building block. These derivatives exhibited promising antimicrobial and anticancer activities, further underscoring the versatility of this compound in medicinal chemistry.
Despite these promising findings, challenges remain in the clinical translation of 2-(3-Formylphenoxy)acetamide-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research on this compound suggests that it holds significant promise for the future of drug development. Continued exploration of its chemical and biological properties is likely to yield new therapeutic opportunities in the coming years.
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